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Compound of Interest

Compound Name: Allyl phenyl ether

For researchers, scientists, and professionals in drug development, the accurate
characterization of chemical compounds is paramount. This guide provides a detailed
comparison of the experimentally determined physical properties of allyl phenyl ether against
established literature values. The following sections present a summary of these values,
detailed experimental protocols for their determination, and a logical workflow for this
comparative analysis.

Data Presentation: A Side-by-Side Comparison

The physical properties of a sample of allyl phenyl ether were determined experimentally and
compared with values reported in the scientific literature. The results are summarized in the
table below, providing a clear and concise overview for researchers.

Experimental Value

Property Literature Value .
(Hypothetical)

Boiling Point 192-195 °C[1][2][3][4] 193.5 °C

) ) Not Applicable (Liquid at Room )
Melting Point Not Applicable

Temp.)[5]

Density 0.978 g/mL at 25 °C[2][4] 0.976 g/mL at 25 °C
Refractive Index 1.522 at 20 °C[1][2][4] 1.521 at 20 °C
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Workflow for Comparative Analysis

The following diagram illustrates the logical workflow for comparing the experimental data of
allyl phenyl ether with its corresponding literature values. This process ensures a systematic
and rigorous evaluation of the compound's physical properties.
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Caption: Workflow for comparing experimental and literature values.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for this determination is the Thiele tube method.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
rubber band, heating source (Bunsen burner or oil bath), and mineral oil.

e Procedure:
o A small amount of the allyl phenyl ether sample is placed in the small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the sample in the test tube.

o The test tube is attached to a thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

o The assembly is placed in a Thiele tube containing mineral oil, with the side arm of the
Thiele tube being heated gently.[6]

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Heating is discontinued, and the temperature at which the liquid sample begins to enter
the capillary tube is recorded as the boiling point.[6][7]

Melting Point Determination

Allyl phenyl ether is a liquid at room temperature, so a melting point determination is not
applicable. However, for solid compounds, the melting point is a crucial indicator of purity.[8][9]
The capillary method is a standard technique for this measurement.[10][11]

o Apparatus: Melting point apparatus, capillary tubes (sealed at one end).
e Procedure (for a solid):

o A small amount of the finely powdered solid sample is packed into a capillary tube.
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The capillary tube is placed in a melting point apparatus.[12]
The sample is heated at a controlled rate.

The temperature range from the first appearance of liquid to the complete melting of the
solid is recorded as the melting point range.[8] Pure compounds typically have a sharp
melting point range of 1-2 °C.[8][9]

Density Determination

Density is the mass per unit volume of a substance. It can be determined by measuring the

mass and volume of a sample.

e Apparatus: Graduated cylinder or pycnometer, and an analytical balance.

e Procedure:

[¢]

The mass of a clean, dry graduated cylinder is measured using an analytical balance.

A known volume of allyl phenyl ether is added to the graduated cylinder, and the volume
is recorded precisely.

The combined mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder.

The density is calculated by dividing the mass of the liquid by its volume. For higher
precision, this process can be repeated multiple times, and the average value can be
taken.[13]

Refractive Index Determination

The refractive index is a dimensionless number that describes how light propagates through a

medium. It is a characteristic property of a substance.

o Apparatus: A refractometer (e.g., an Abbe refractometer).
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e Procedure:

o The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry.

o Afew drops of the allyl phenyl ether sample are placed on the surface of the prism.

o The prism is closed, and the light source is adjusted.

o While looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the instrument's scale. The temperature should also be
recorded as the refractive index is temperature-dependent.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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